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Compound of Interest

Compound Name: MI-503

Cat. No.: B609026 Get Quote

Essential Safety and Handling Guide for MI-503
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of MI-503, a potent and selective small molecule inhibitor of the

menin-MLL interaction. Adherence to these procedures is critical to ensure a safe laboratory

environment and the integrity of experimental outcomes.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling MI-503, appropriate personal protective equipment is mandatory to minimize

exposure and ensure personal safety. The following table summarizes the required PPE and

safety measures.
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Protective Equipment Specifications and Guidelines

Eye Protection

Chemical safety goggles or a full-face shield

should be worn where there is a possibility of

splashing.

Hand Protection
Wear impervious protective gloves, such as

nitrile rubber, to prevent skin contact.

Body Protection
A lab coat, apron, or coveralls should be worn to

prevent contamination of personal clothing.

Respiratory Protection

For conditions where exposure to dust or

aerosol is possible, a NIOSH-approved

respirator is recommended.

General Hygiene

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

Operational Plans: Handling and Storage
Proper handling and storage of MI-503 are crucial for maintaining its stability and efficacy.

Storage:

Solid Form: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed.

In Solution: Refer to the specific product datasheet for recommended storage conditions, as

stability may vary depending on the solvent.

Handling:

MI-503 is for research use only and is not for human or veterinary use.[1]

Avoid dust formation when handling the solid compound.

Ensure adequate ventilation in the work area.
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Small volumes of the product may become entrapped in the seal of the vial during shipment

and storage; it is recommended to briefly centrifuge the vial to dislodge any material from the

cap.

Disposal Plan
Dispose of MI-503 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. Chemical waste generators must determine whether

a discarded chemical is classified as a hazardous waste.

Quantitative Data Summary
The following tables provide a summary of key quantitative data for MI-503.

In Vitro Activity:

Parameter Value Cell Line/Assay Reference

IC50 14.7 nM
Menin-MLL Interaction

Assay
[2]

GI50 0.22 µM

MLL-AF9 transformed

mouse bone marrow

cells (7-day MTT

assay)

[2][3]

GI50 Range 250 nM - 570 nM
Panel of human MLL

leukemia cell lines
[2]

Pharmacokinetic Properties:

Parameter Value Species

Oral Bioavailability ~75% Mice

Mechanism of Action: Signaling Pathway
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MI-503 is a potent inhibitor of the interaction between menin and Mixed Lineage Leukemia

(MLL) fusion proteins. This interaction is critical for the leukemogenic activity of MLL fusion

proteins, which drive the expression of downstream target genes such as HOXA9 and MEIS1,

leading to enhanced cell proliferation and blocked differentiation. By disrupting the menin-MLL

interaction, MI-503 leads to the downregulation of these target genes, resulting in cell growth

inhibition and differentiation of MLL leukemia cells.

Mechanism of Action of MI-503 in MLL-Fusion Leukemia
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Caption: Mechanism of MI-503 in MLL-fusion leukemia.

Experimental Protocols
Cell Viability Assay (MTT Assay)

Cell Plating: Plate leukemia cells at the desired concentration in a 96-well plate.

Compound Treatment: Treat the cells with varying concentrations of MI-503 or a vehicle

control (e.g., 0.25% DMSO).

Incubation: Culture the cells at 37°C for 7 days. It is recommended to change the media at

day 4, restore the viable cell numbers to the original concentration, and re-supply the

compound.

MTT Addition: At the end of the incubation period, add MTT solution to each well and

incubate for an appropriate time to allow for formazan crystal formation.

Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a

microplate reader.

Data Analysis: Calculate the half-maximal growth inhibitory concentration (GI50) by plotting

the percentage of cell viability against the log concentration of MI-503.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609026#personal-protective-equipment-for-handling-
mi-503]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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